Cas no 51010-88-9 (2,4-Hexadienoic acid, 6-bromo-, methyl ester, (E,E)-)

• Product Name: 2,4-Hexadienoic acid, 6-bromo-, methyl ester, (E,E)-
• CAS No: 51010-88-9
• MF: C₇H₉BrO₂
• MW: 205.049161672592
• CID: 363592
• PubChem ID: 11095741
• Update Time: 2025-07-02

2,4-Hexadienoic acid, 6-bromo-, methyl ester, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid, 6-bromo-, methyl ester, (E,E)-
• methyl 6-bromohexa-2,4-dienoate
• 51010-88-9
• (2E,4E)-Methyl 6-bromohexa-2,4-dienoate
• Methyl (2E,4E)-6-bromohexa-2,4-dienoate
• SCHEMBL3195047
• BS-47054
• E84938

• Inchi： 1S/C7H9BrO2/c1-10-7(9)5-3-2-4-6-8/h2-5H,6H2,1H3/b4-2+,5-3+
• InChI Key： YVJYHTBQRJXDJT-ZUVMSYQZSA-N
• SMILES： BrC/C=C/C=C/C(=O)OC

Computed Properties

• Exact Mass: 203.97857
• Monoisotopic Mass: 203.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 2,4-Hexadienoic acid, 6-bromo-, methyl ester, (E,E)-

Recent Advances in the Study of 2,4-Hexadienoic acid, 6-bromo-, methyl ester, (E,E)- (CAS: 51010-88-9)

The compound 2,4-Hexadienoic acid, 6-bromo-, methyl ester, (E,E)- (CAS: 51010-88-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its conjugated diene structure and bromine substitution, has shown promising potential in various applications, including medicinal chemistry and agrochemical development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in these fields.

One of the key areas of research has been the optimization of synthetic routes for 2,4-Hexadienoic acid, 6-bromo-, methyl ester, (E,E)-. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the accessibility of the compound for further studies but also reduces the environmental impact of its production, aligning with the principles of green chemistry.

In terms of biological activity, recent investigations have explored the compound's potential as an antimicrobial agent. A 2024 study in the European Journal of Medicinal Chemistry reported that 2,4-Hexadienoic acid, 6-bromo-, methyl ester, (E,E)- exhibits strong inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the bromine substitution plays a critical role in this activity, possibly by enhancing the molecule's ability to disrupt bacterial cell membranes.

Another significant development is the exploration of this compound's role in cancer research. Preliminary findings from a 2023 study in Bioorganic & Medicinal Chemistry Letters indicated that 2,4-Hexadienoic acid, 6-bromo-, methyl ester, (E,E)- could inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways, although further research is needed to fully elucidate this process.

The agrochemical potential of 2,4-Hexadienoic acid, 6-bromo-, methyl ester, (E,E)- has also been a focus of recent studies. Research published in Pest Management Science (2024) highlighted its efficacy as a fungicide against several plant pathogens. The compound's unique structure allows it to act as a potent inhibitor of fungal spore germination, offering a potential alternative to traditional fungicides that are facing increasing resistance issues.

Despite these promising findings, challenges remain in the development and application of 2,4-Hexadienoic acid, 6-bromo-, methyl ester, (E,E)-. Issues such as stability under various environmental conditions and potential toxicity profiles need to be addressed in future research. However, the current body of work suggests that this compound holds significant potential across multiple domains of chemical biology and pharmaceutical science.

In conclusion, recent studies on 2,4-Hexadienoic acid, 6-bromo-, methyl ester, (E,E)- (CAS: 51010-88-9) have demonstrated its versatility and potential in various applications. From its optimized synthesis to its antimicrobial, anticancer, and agrochemical properties, this compound continues to be a subject of intense research interest. Future studies will likely focus on addressing the current limitations and further exploring its mechanisms of action, paving the way for potential therapeutic and industrial applications.